1-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-5-carboxamide

Specification

• Molecular Formula: C17H15N5O
• Molecular Weight: 305.33 g/mol
• IUPAC Name: 1-methyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)indole-5-carboxamide
• Standard InChI: InChI=1S/C17H15N5O/c1-21-9-7-12-10-13(5-6-14(12)21)17(23)18-11-16-20-19-15-4-2-3-8-22(15)16/h2-10H,11H2,1H3,(H,18,23)
• Standard InChI Key: NKOVSYMSKVRCGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(=O)NCC3=NN=C4N3C=CC=C4

Introduction

Synthesis Methods

The synthesis of compounds with similar structures often involves multiple steps, including the formation of the indole core, the triazolopyridine moiety, and the attachment of the carboxamide group. These reactions typically require careful control of conditions to achieve high yields and purity.

Biological Activities and Applications

Compounds with indole and triazolopyridine structures have shown potential as enzyme inhibitors or receptor modulators, which could lead to applications in treating diseases such as cancer or viral infections. For instance, related compounds have exhibited antiviral activities against flaviviruses.

Research Findings and Data

While specific data on 1-methyl-N-(triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-5-carboxamide is not available, related compounds have demonstrated promising biological activities:

Compound	Biological Activity	Potential Applications
Related Indole Derivatives	Antiviral, Anticancer	Treatment of Viral Infections, Cancer
Triazolopyridine Derivatives	Antifungal, Antiviral	Treatment of Fungal Infections, Viral Diseases

Given the lack of specific information on 1-methyl-N-(triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-5-carboxamide, further research is needed to fully understand its properties and potential applications.